spiro[3H-1,3-benzoxazine-2,1'-cyclohexane]-4-one

• IUPAC Name: spiro[3H-1,3-benzoxazine-2,1'-cyclohexane]-4-one
• InChI: InChI=1S/C13H15NO2/c15-12-10-6-2-3-7-11(10)16-13(14-12)8-4-1-5-9-13/h2-3,6-7H,1,4-5,8-9H2,(H,14,15)
• InChI Key: GMKQOWMDPZAYKG-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2(CC1)NC(=O)C3=CC=CC=C3O2
• Molecular Formula: C13H15NO2
• Molecular Weight: 217.26 g/mol

Description

Molecular Structure Analysis

In general, spiro compounds are characterized by their twisted structure of two or more rings, in which 2 or 3 rings are linked together by one common atom. The specific molecular structure of “spiro[3H-1,3-benzoxazine-2,1’-cyclohexane]-4-one” is not provided in the available sources.

Scientific Research Applications

1. Molecular Modeling and Synthesis for Inhibition of PARP-1

Spiro[3H-1,3-Benzoxazine-2,1'-Cyclohexane]-4-One has been used in the molecular modeling and synthesis of a novel series of derivatives as PARP-1 inhibitors. A study involved molecular docking simulation to design these derivatives, which were evaluated for their anti-proliferative activity against human breast carcinoma cells. The compounds with the highest cytotoxic efficiency were further subjected to PARP-1 enzyme assay (Amin et al., 2013).

2. Structural Studies in Crystallography

In crystallography, derivatives of Spiro[3H-1,3-Benzoxazine-2,1'-Cyclohexane]-4-One have been synthesized and studied using X-ray diffraction. These studies help in understanding the molecular structure and bonding patterns, which are crucial for the development of new compounds with specific properties (Osyanin et al., 2015).

3. Antimicrobial, Anti-Inflammatory, and Antioxidant Activities

Some derivatives of Spiro[3H-1,3-Benzoxazine-2,1'-Cyclohexane]-4-One have shown significant antimicrobial, anti-inflammatory, and antioxidant activities. These compounds have been tested against various strains of bacteria and compared with standard drugs for their efficacy. This makes them potential candidates for pharmaceutical applications (Mandzyuk et al., 2020).

4. Use in Chemical Synthesis

This compound has also been utilized in the synthesis of other complex molecules. Studies have demonstrated its role in intramolecular cyclization reactions, which are fundamental in organic synthesis for creating diverse molecular architectures (Jian et al., 2005).

5. Synthesis of Tricyclic Heterocycles

The synthesis of tricyclic heterocycles using Spiro[3H-1,3-Benzoxazine-2,1'-Cyclohexane]-4-One derivatives has been explored. These heterocycles are important in the development of new drugs and materials due to their unique chemical properties (Cada et al., 1990).